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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

A Comparative Analysis of the Explosive Properties of Calcium Picrate and Other Metallic
Picrates

This guide provides a detailed comparison of the explosive properties of Calcium picrate with
other common picrate salts, including those of Strontium, Barium, Ammonium, and Picric Acid
itself. The information is intended for researchers, scientists, and professionals in drug
development who handle these energetic materials. This document summarizes key
guantitative data, outlines the experimental protocols used for their determination, and presents
a visual comparison of their relative sensitivities.

Data Presentation: Comparative Explosive
Properties

The following table summarizes the known explosive and thermal properties of Calcium
picrate in comparison to other relevant picrate salts and the parent compound, picric acid.
Metallic picrates are known to be highly unstable and can be more sensitive to heat, friction, or
impact than picric acid.[1][2][3]
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Experimental Protocols

The data presented in this guide are determined using standardized experimental methods for
energetic materials. The core protocols are detailed below.

Impact Sensitivity: BAM Fallhammer Test

The BAM Fallhammer test is a standardized method used to determine the sensitivity of a
substance to impact energy.[7][8]

o Apparatus: The apparatus consists of a solid cast steel base, a guiding column, and a series
of drop weights (e.g., 1 kg, 5 kg).[9] The sample is placed between two steel cylinders on an
anvil.

e Procedure: A specified quantity of the sample (typically around 40 mm?) is confined between
the steel cylinders.[9] A drop weight is released from a specific height, subjecting the sample
to a defined impact energy (measured in Joules). The height is varied to find the minimum
energy required to cause an explosion, decomposition, or audible report.[7][8]

« Interpretation: The result is often reported as the limiting impact energy, which is the lowest
energy level at which a positive reaction is observed in a series of trials. A lower value
indicates higher sensitivity to impact.

Friction Sensitivity: BAM Friction Apparatus Test

This test measures the sensitivity of a material to frictional stimuli, a common cause of
accidental explosions.[10]

e Apparatus: The device features a cast steel base with a fixed porcelain pin and a motor-
driven moving porcelain plate.[10] A loading arm with various weights applies a controlled
force to the pin.

e Procedure: A small amount of the sample is placed on the porcelain plate. The porcelain pin
is lowered onto the sample, and a specific load (ranging from 5 N to 360 N) is applied via the
loading arm. The plate is then moved back and forth under the pin for a distance of 10 mm.
[10][11] The test is repeated six times for each load level.
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« Interpretation: The result is the lowest load at which a flame, spark, crackling, or explosion
occurs. A lower force value signifies greater friction sensitivity. A material is considered
dangerously sensitive if a reaction occurs at a load of less than 80 N.[10]

Thermal Analysis: Differential Scanning Calorimetry
(DSC)

DSC is a thermoanalytical technique used to study the thermal stability and decomposition
behavior of energetic materials.[12][13]

e Apparatus: A DSC instrument measures the difference in heat flow required to increase the
temperature of a sample and an inert reference material as a function of temperature.[14]

e Procedure: A small, precisely weighed sample is sealed in a crucible (e.g., aluminum or gold-
plated). The sample and a reference crucible are placed in the DSC cell and heated at a
controlled linear rate (e.g., 5-20 K/min).[14] The instrument records the heat flow to or from
the sample.

« Interpretation: An exothermic peak on the DSC curve indicates a decomposition reaction.
The onset temperature of this peak is taken as the decomposition temperature. By
performing the experiment at several different heating rates, kinetic parameters like the
activation energy can be calculated using methods such as the Kissinger equation, providing
insight into the material's thermal stability.[12][15]

Visualization of Comparative Properties

The following diagram provides a logical comparison of the relative sensitivity and thermal
stability of Calcium picrate and other picrate salts based on available data.

Caption: Logical flow comparing the relative sensitivity and thermal stability of various picrate
salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
http://www.mrzgroup.umd.edu/pdfs/2011_Thermochemical_acta_calorimeter.pdf
https://en.wikipedia.org/wiki/Differential_scanning_calorimetry
https://academic.oup.com/book/40801/chapter/348747072
https://academic.oup.com/book/40801/chapter/348747072
http://www.mrzgroup.umd.edu/pdfs/2011_Thermochemical_acta_calorimeter.pdf
https://www.akts.com/up-scaling-of-dsc-data-of-high-energetic-materials/
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/product/b104147?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

e 1.jes.or.jp [jes.or.jp]

e 2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

» 3. Information on Picric Acid — Stanford Environmental Health & Safety [ehs.stanford.edu]
e 4. pubs.aip.org [pubs.aip.org]

» 5. Table of explosive detonation velocities - Wikipedia [en.wikipedia.org]

o 6. Detonation velocity - Sciencemadness Wiki [sciencemadness.org]

e 7. fauske.com [fauske.com]

e 8. youtube.com [youtube.com]

e 9. dekraprod-media.e-spirit.cloud [dekraprod-media.e-spirit.cloud]

e 10. utec-corp.com [utec-corp.com]

e 11. digital.library.unt.edu [digital.library.unt.edu]

e 12. mrzgroup.umd.edu [mrzgroup.umd.edu]

» 13. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

e 14. academic.oup.com [academic.oup.com]

e 15. Up-Scaling of DSC Data of High Energetic Materials - AKTS [akts.com]

 To cite this document: BenchChem. [Comparing the explosive properties of Calcium picrate
with other picrate salts.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104147#comparing-the-explosive-properties-of-
calcium-picrate-with-other-picrate-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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